N-{4-[2-(methylamino)-2-oxoethyl]phenyl}-2-phenoxyacetamide

• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol
• IUPAC Name: N-methyl-2-[4-[(2-phenoxyacetyl)amino]phenyl]acetamide
• InChI: InChI=1S/C17H18N2O3/c1-18-16(20)11-13-7-9-14(10-8-13)19-17(21)12-22-15-5-3-2-4-6-15/h2-10H,11-12H2,1H3,(H,18,20)(H,19,21)
• InChI Key: NXJPYANGUXMBEH-UHFFFAOYSA-N
• SMILES: CNC(=O)CC1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2

Description

N-{4-[2-(methylamino)-2-oxoethyl]phenyl}-2-phenoxyacetamide, also known as MPA-Na, is a chemical compound that has gained significant attention in scientific research due to its potential applications as a pharmaceutical agent. MPA-Na is a sodium salt derivative of MPA, which is a nonsteroidal anti-inflammatory drug (NSAID) that has been used in the treatment of various inflammatory conditions. MPA-Na has been studied for its potential as an anti-inflammatory and analgesic agent, as well as for its effects on the central nervous system.

Mechanism of Action

The exact mechanism of action of N-{4-[2-(methylamino)-2-oxoethyl]phenyl}-2-phenoxyacetamide is not fully understood, but it is believed to involve inhibition of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins and other inflammatory mediators. This compound may also act on other targets, such as ion channels and receptors in the central nervous system.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins and other inflammatory mediators, leading to reduced inflammation and pain. Additionally, this compound has been shown to have effects on neurotransmitters and receptors in the central nervous system, potentially leading to anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-{4-[2-(methylamino)-2-oxoethyl]phenyl}-2-phenoxyacetamide in lab experiments is its well-studied pharmacological effects. It has been extensively studied for its potential as an anti-inflammatory and analgesic agent, as well as for its effects on the central nervous system. Additionally, this compound is relatively easy to synthesize and purify, making it a convenient compound to work with in the lab.
One limitation of using this compound in lab experiments is its potential toxicity. Like other NSAIDs, this compound can cause gastrointestinal, renal, and hepatic toxicity at high doses. Additionally, this compound may have effects on other physiological systems, such as the cardiovascular system, that need to be carefully monitored in lab experiments.

Future Directions

There are a number of potential future directions for research on N-{4-[2-(methylamino)-2-oxoethyl]phenyl}-2-phenoxyacetamide. One area of interest is the development of more selective COX inhibitors that may have fewer side effects than current NSAIDs. Additionally, there is interest in the potential anxiolytic and antidepressant effects of this compound, and further studies may be needed to fully understand these effects and their underlying mechanisms. Finally, there may be potential for the use of this compound in combination with other drugs or therapies for the treatment of various inflammatory and neurological conditions.

Synthesis Methods

N-{4-[2-(methylamino)-2-oxoethyl]phenyl}-2-phenoxyacetamide can be synthesized using a variety of methods, including reaction of MPA with sodium hydroxide or sodium methoxide, or by reaction of MPA with sodium ethoxide followed by acidification. One of the most commonly used methods involves the reaction of MPA with sodium hydride in the presence of an appropriate solvent, such as dimethylformamide or dimethyl sulfoxide. The resulting product is purified using standard techniques, such as recrystallization or column chromatography.

Scientific Research Applications

N-{4-[2-(methylamino)-2-oxoethyl]phenyl}-2-phenoxyacetamide has been studied extensively for its potential applications in scientific research. It has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of various inflammatory conditions, such as arthritis and inflammatory bowel disease. Additionally, this compound has been shown to have effects on the central nervous system, including potential anxiolytic and antidepressant effects.